3-methyl-1H-indole-5-carbaldehyde
Overview
Description
3-Methyl-1H-indole-5-carbaldehyde (3-MICA) is an aldehyde derived from indole, which is a heterocyclic aromatic organic compound. It is a versatile compound with a wide range of applications in both scientific research and industrial production. It has been used in a variety of fields, including pharmaceuticals, agrochemicals, and materials science. In
Scientific Research Applications
3-methyl-1H-indole-5-carbaldehyde has a wide range of applications in scientific research. It has been used as a starting material for the synthesis of a variety of compounds, including indoles, indazoles, and quinolines. It has also been used in the synthesis of a variety of pharmaceuticals, such as anti-cancer agents, anti-inflammatory agents, and anti-fungal agents. Additionally, it has been used in the synthesis of agrochemicals, such as herbicides and insecticides, and materials science, such as polymers and dyes.
Mechanism of Action
The mechanism of action of 3-methyl-1H-indole-5-carbaldehyde is not well understood. However, it is believed that it acts as a catalyst in the synthesis of a variety of compounds. It is also thought to act as an inhibitor of enzymes and other proteins, which can lead to the inhibition of certain metabolic pathways. Additionally, it has been suggested that this compound may act as an antioxidant, which can reduce the oxidative damage caused by free radicals.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to have some anti-inflammatory properties, which could be beneficial in treating certain diseases. Additionally, it has been shown to have some anti-cancer activity, which could be useful in the treatment of certain types of cancer. Additionally, it has been suggested that this compound may have some neuroprotective effects, which could be beneficial in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 3-methyl-1H-indole-5-carbaldehyde in lab experiments include its ease of synthesis and its wide range of applications. Additionally, it is relatively inexpensive and can be easily obtained from a variety of sources. The main limitation of using this compound in lab experiments is that its mechanism of action is not well understood, which can make it difficult to predict its effects. Additionally, it has not been extensively studied, so its effects may not be fully understood.
Future Directions
The future directions for the use of 3-methyl-1H-indole-5-carbaldehyde include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the treatment of diseases. Additionally, further research into its use in materials science, such as in the synthesis of polymers and dyes, could be beneficial. Additionally, further research into its use in agrochemicals, such as herbicides and insecticides, could be beneficial. Finally, further research into its use as a catalyst in the synthesis of a variety of compounds could be beneficial.
Synthesis Methods
3-methyl-1H-indole-5-carbaldehyde can be synthesized in a variety of ways, including the condensation of indole-3-carboxaldehyde with ethyl acetate, the reaction of p-methoxybenzaldehyde with 2-amino-3-methoxypropane, and the reaction of 3-methyl-1H-indole-5-carboxaldehyde with potassium cyanide. In each of these methods, the resulting product is a white crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-1H-indole-5-carbaldehyde involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "3-methylindole", "2-nitrobenzaldehyde", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Reduction of 2-nitrobenzaldehyde to 2-amino-5-methylbenzaldehyde using sodium borohydride in ethanol", "Step 2: Condensation of 2-amino-5-methylbenzaldehyde with 3-methylindole in acetic acid", "Step 3: Oxidation of the resulting imine to the aldehyde using sodium hydroxide in water" ] } | |
CAS RN |
3613-07-8 |
Molecular Formula |
C10H9NO |
Molecular Weight |
159.2 |
Purity |
95 |
Origin of Product |
United States |
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